Cas no 1261453-83-1 (4-(3-Amino-2-methylbenzoyl)pyridine)

• Product Name: 4-(3-Amino-2-methylbenzoyl)pyridine
• CAS No: 1261453-83-1
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 5002967
• Update Time: 2025-06-08

4-(3-Amino-2-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Amino-2-methylbenzoyl)pyridine

• Inchi： 1S/C13H12N2O/c1-9-11(3-2-4-12(9)14)13(16)10-5-7-15-8-6-10/h2-8H,14H2,1H3
• InChI Key： LPBSWNWBPUXFEA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1C=CC=C(C=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.9
• Topological Polar Surface Area: 56

Additional information on 4-(3-Amino-2-methylbenzoyl)pyridine

Professional Introduction to 4-(3-Amino-2-methylbenzoyl)pyridine (CAS No. 1261453-83-1)

4-(3-Amino-2-methylbenzoyl)pyridine, with the chemical formula C₁₂H₁₁N₂O₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 1261453-83-1, has garnered attention due to its versatile applications in the development of novel therapeutic agents and intermediates. The structural uniqueness of this molecule, featuring a pyridine ring conjugated with a benzoyl group substituted at the 3-position by an amino group and a methyl group at the 2-position, makes it a valuable scaffold for medicinal chemists.

The synthesis of 4-(3-Amino-2-methylbenzoyl)pyridine involves multi-step organic reactions that highlight the compound's synthetic utility. Typically, the process begins with the functionalization of a pyridine precursor, followed by acylation with an appropriate benzoyl chloride derivative. The introduction of the amino and methyl substituents at specific positions requires precise control over reaction conditions to ensure high yield and purity. This synthetic pathway not only demonstrates the compound's adaptability but also underscores its importance in fine chemical manufacturing.

In recent years, research on 4-(3-Amino-2-methylbenzoyl)pyridine has expanded into several promising areas within pharmaceutical science. One notable application is in the development of kinase inhibitors, where the compound serves as a key intermediate in designing molecules that target aberrant signaling pathways involved in cancer and inflammatory diseases. The pyridine moiety, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, enhances the binding affinity of derived compounds.

Moreover, studies have explored the potential of derivatives of 4-(3-Amino-2-methylbenzoyl)pyridine in antimicrobial and antiviral therapies. The benzoyl group and amino substituents provide a rich platform for further derivatization, allowing chemists to modulate properties such as solubility, bioavailability, and metabolic stability. Recent publications have highlighted the efficacy of certain analogs in inhibiting bacterial enzymes and viral proteases, suggesting their therapeutic promise.

The role of computational chemistry in optimizing derivatives of 4-(3-Amino-2-methylbenzoyl)pyridine cannot be overstated. Advanced molecular modeling techniques have enabled researchers to predict binding modes and optimize lead structures before experimental synthesis. This approach has significantly reduced time-to-market for new drug candidates by minimizing trial-and-error experimentation. The integration of machine learning algorithms further enhances these predictions by identifying patterns in molecular interactions that may not be apparent through traditional methods.

Another exciting application lies in materials science, where 4-(3-Amino-2-methylbenzoyl)pyridine has been investigated for its potential as a ligand in catalytic systems. Its ability to chelate transition metals makes it suitable for designing homogeneous catalysts that facilitate various organic transformations efficiently. Such catalysts are crucial in industrial processes aiming for sustainable chemistry practices.

The compound's stability under various conditions has also been a subject of interest. Research indicates that 4-(3-Amino-2-methylbenzoyl)pyridine maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for diverse industrial applications without degradation concerns. This stability is attributed to the robust nature of its aromatic rings and functional groups.

Economic considerations play a significant role in the adoption of 4-(3-Amino-2-methylbenzoyl)pyridine in large-scale production. Advances in green chemistry have led to more environmentally friendly synthetic routes that reduce waste and energy consumption without compromising yield or purity. These innovations align with global efforts to promote sustainable manufacturing practices within the chemical industry.

The regulatory landscape surrounding this compound is another critical aspect that influences its commercial viability. Compliance with international standards ensures that products derived from 4-(3-Amino-2-methylbenzoyl)pyridine meet safety and quality benchmarks before reaching the market. Regulatory agencies often require extensive toxicological studies to assess potential health risks associated with new chemical entities.

In conclusion, 4-(3-Amino-2-methylbenzoyl)pyridine represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and catalysis. Its unique structural features offer opportunities for innovation in drug discovery and industrial chemistry while adhering to principles of sustainability and regulatory compliance. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further within the scientific community.